Cas no 1358592-43-4 (methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate)

• Product Name: methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate
• CAS No: 1358592-43-4
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.4735
• CID: 5345887
• Update Time: 2025-07-10

methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• GVMZOJOMTFWJOI-UHFFFAOYSA-N
• methyl 2-((3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate
• methyl 2-[(3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl]benzoate
• methyl 2-[(2-oxo-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-8-yl)sulfonyl]benzoate
• methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate

• Inchi： 1S/C21H21N3O5S/c1-29-20(26)16-9-5-6-10-17(16)30(27,28)24-13-11-21(12-14-24)22-18(19(25)23-21)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3,(H,23,25)
• InChI Key： GVMZOJOMTFWJOI-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])[H])(N1C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])N=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C(N2[H])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 805
• XLogP3: 1.9
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate

Comprehensive Analysis of Methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate (CAS No. 1358592-43-4)

In the rapidly evolving field of pharmaceutical and chemical research, methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate (CAS No. 1358592-43-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic and sulfonyl functional groups, is a subject of interest for researchers exploring novel small molecule inhibitors and bioactive compounds. Its molecular framework, combining a benzoate ester with a triazaspiro core, offers versatility in drug design and material science.

The CAS No. 1358592-43-4 compound is often discussed in the context of medicinal chemistry and drug discovery, particularly for its potential role in modulating specific biological pathways. Recent studies highlight its relevance in targeting enzyme inhibition and receptor binding, making it a candidate for further investigation in therapeutic applications. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

One of the trending topics in the scientific community is the search for innovative heterocyclic compounds, and methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate fits this narrative perfectly. Its spirocyclic architecture is a focal point for discussions on molecular rigidity and conformational stability, which are critical for drug-like properties. Additionally, the integration of a sulfonyl group enhances its potential as a hydrogen bond acceptor, a feature highly valued in pharmacophore design.

From a synthetic chemistry perspective, the compound's multi-step synthesis and purification challenges are frequently debated. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing its purity and confirming its structure. These methodologies align with the growing demand for high-purity intermediates in pharmaceutical development.

In the realm of computational chemistry, CAS No. 1358592-43-4 has been modeled to predict its binding affinity and interaction profiles with biological targets. This approach is part of a broader trend toward in silico drug design, which accelerates the identification of promising candidates while reducing laboratory costs. The compound's logP and solubility parameters are also critical for assessing its drug-likeness.

Another area of interest is the compound's potential role in green chemistry. Researchers are investigating eco-friendly synthesis routes to minimize waste and improve yield, addressing the global push for sustainable chemical processes. This aligns with the increasing focus on environmentally benign methodologies in industrial and academic settings.

Given the compound's complexity, questions often arise about its stability under various conditions and compatibility with other reagents. These are essential considerations for scaling up production and ensuring consistent quality in batch manufacturing. Furthermore, its toxicity profile and metabolic pathways are under scrutiny to evaluate its safety for further development.

In summary, methyl 2-({3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl}sulfonyl)benzoate (CAS No. 1358592-43-4) represents a fascinating intersection of chemical innovation and biological relevance. Its study contributes to advancing knowledge in heterocyclic chemistry, drug discovery, and sustainable synthesis, making it a compound of enduring interest in the scientific community.